
C.I. Acid Red 154: An Evaluation for Microscopy
Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Acid red 154

Cat. No.: B12371613 Get Quote

A comprehensive review of available literature and technical data reveals a significant lack of

evidence supporting the use of C.I. Acid Red 154 as a fluorescent probe or histological stain in

microscopy. Despite its classification by some suppliers as a "fluorescent dye," there is no

accessible scientific documentation detailing its spectral properties or application protocols in a

biological research context.

Primarily utilized as a colorant in the textile and paint industries, C.I. Acid Red 154, also known

as C.I. 24800, Weak Acid Red BB, or Supranol Fast Red BB, does not have established

protocols for cell staining, tissue visualization, or fluorescence microscopy. Extensive searches

of scientific databases and technical literature have yielded no specific data on its absorption

and emission spectra, molar absorptivity, or quantum yield—all critical parameters for its

application in fluorescence imaging.

Physicochemical Properties
While its utility in microscopy is not documented, basic chemical and physical properties of C.I.
Acid Red 154 have been reported. This information is summarized below.
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Property Value Reference

C.I. Name Acid Red 154 [1]

C.I. Number 24800 [1]

CAS Number 6507-79-5 [1]

Molecular Formula C₄₀H₃₄N₄Na₂O₁₀S₂ [1]

Molecular Weight 840.83 g/mol [1]

Synonyms
Weak Acid Red BB, Supranol

Fast Red BB
[1]

Appearance Deep purple powder [1]

Solubility
Soluble in water (product red

solution)
[1]

Lack of Experimental Protocols and Spectral Data
for Microscopy
No peer-reviewed articles or technical guides were found that describe methodologies for using

C.I. Acid Red 154 in microscopy. This includes a lack of information on:

Staining Protocols: Optimal dye concentrations, incubation times, and fixation methods for

biological samples are unknown.

Fluorescence Properties: Key spectral data required for fluorescence microscopy, such as

excitation and emission maxima, are not available in the scientific literature.

Signaling Pathways: There is no information to suggest that C.I. Acid Red 154 interacts with

or can be used to visualize any specific biological signaling pathways.

Due to the absence of this critical information, no experimental workflows or logical relationship

diagrams can be generated.
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For researchers, scientists, and drug development professionals seeking a red fluorescent dye

for microscopy, it is recommended to consider well-characterized and validated probes with

established spectral properties and protocols. The current body of scientific knowledge does

not support the use of C.I. Acid Red 154 for any microscopy-based applications. Its primary

and documented use remains in industrial dyeing processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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